
Application Notes and Protocols: UNC8153 TFA
in DMSO

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest

Compound Name: UNC8153 TFA

Cat. No.: B13909994

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
UNC8153 is a potent and selective degrader of the nuclear receptor-binding SET domain-

containing 2 (NSD2) protein.[1] As a trifluoroacetate (TFA) salt, proper handling and

preparation of UNC8153 are crucial for accurate and reproducible experimental results.

Dimethyl sulfoxide (DMSO) is a common solvent for dissolving UNC8153 TFA for in vitro

studies. These application notes provide detailed protocols for the solubilization, preparation,

and storage of UNC8153 TFA in DMSO, along with an overview of its mechanism of action.

UNC8153 TFA Properties and Solubility
A summary of the key properties of UNC8153 TFA and its solubility in DMSO is presented

below. This information is essential for preparing stock solutions of a desired concentration.
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Property Value

Molecular Weight 697.7 g/mol (as TFA salt)

Appearance Solid

Solubility in DMSO

≥ 30 mg/mL.[2] Some suppliers report solubility

up to 100 mg/mL, but starting with 30 mg/mL is

recommended to ensure complete dissolution.

[3]

Storage of Solid Store at -20°C for up to 4 years.[2]

Storage of Stock Solution

Store in aliquots at -80°C for up to 6 months or

at -20°C for up to 1 month. Avoid repeated

freeze-thaw cycles.[1]

Note on Trifluoroacetate (TFA) Salt: The TFA counterion is a remnant of the synthesis and

purification process. For most in vitro assays, its presence at typical working concentrations is

not expected to interfere. However, for sensitive biological assays or in vivo studies, the

potential effects of TFA should be considered.

Experimental Protocols
Preparation of a 10 mM UNC8153 TFA Stock Solution in
DMSO
This protocol describes the preparation of a 10 mM stock solution of UNC8153 TFA in DMSO.

Materials:

UNC8153 TFA powder

Anhydrous/molecular sieve-dried Dimethyl Sulfoxide (DMSO)

Sterile, polypropylene microcentrifuge tubes

Calibrated pipettes and sterile tips
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Vortex mixer

Sonicator (optional)

Protocol:

Equilibrate the Vial: Before opening, allow the vial of UNC8153 TFA powder to warm to room

temperature for at least 15-20 minutes. This prevents condensation of atmospheric moisture,

which can affect the stability and solubility of the compound.

Centrifuge the Vial: Briefly centrifuge the vial at a low speed (e.g., 1,000 x g for 1 minute) to

ensure all the powder is collected at the bottom.

Calculate Required Mass and Volume:

To prepare 1 mL of a 10 mM stock solution, you will need 6.977 mg of UNC8153 TFA
(Molecular Weight = 697.7 g/mol ).

Calculation: 0.01 mol/L * 1 L/1000 mL * 697.7 g/mol * 1000 mg/g = 6.977 mg/mL

Dissolve the Compound:

Carefully weigh the calculated amount of UNC8153 TFA and add it to a sterile

microcentrifuge tube.

Add the appropriate volume of anhydrous DMSO. For example, add 1 mL of DMSO to

6.977 mg of the compound.

Cap the tube tightly and vortex the solution until the powder is completely dissolved.

If the compound does not fully dissolve with vortexing, sonicate the tube in a water bath

for 5-10 minutes or warm it gently to 37°C.

Storage:

Once fully dissolved, aliquot the stock solution into single-use volumes to minimize freeze-

thaw cycles.
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Store the aliquots at -80°C for long-term storage (up to 6 months) or -20°C for short-term

storage (up to 1 month).[1]

Preparation of Working Solutions
For cell-based assays, the 10 mM stock solution should be further diluted in cell culture

medium to the desired final concentration.

Important Considerations:

The final concentration of DMSO in the cell culture medium should be kept low, typically

below 0.5%, to avoid solvent-induced cytotoxicity.

Always prepare fresh working solutions from the frozen stock on the day of the experiment.

Mechanism of Action: NSD2 Degradation
UNC8153 acts as a targeted protein degrader. It selectively binds to the PWWP1 domain of

NSD2, a histone methyltransferase.[1] This binding event facilitates the recruitment of an E3

ubiquitin ligase, leading to the polyubiquitination of NSD2. The polyubiquitinated NSD2 is then

recognized and degraded by the proteasome. The degradation of NSD2 results in a reduction

of its catalytic product, the dimethylation of histone H3 at lysine 36 (H3K36me2), which is

implicated in the pathogenesis of certain cancers, such as multiple myeloma.[1][4]
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Caption: Workflow for Preparing UNC8153 TFA Stock Solution in DMSO.
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Caption: UNC8153 Mechanism of Action.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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